Cas no 122606-07-9 (1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-)

1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl- structure
122606-07-9 structure
Product Name:1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-
CAS No:122606-07-9
MF:C8H14N2O
MW:154.209561824799
CID:104445
PubChem ID:45121346
Update Time:2025-04-18

1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-
    • 1H-Pyrazole, 1-(ethoxymethyl)-3,5-dimethyl-
    • 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazole
    • 122606-07-9
    • AKOS014703031
    • Inchi: 1S/C8H14N2O/c1-4-11-6-10-8(3)5-7(2)9-10/h5H,4,6H2,1-3H3
    • InChI Key: QNJQESKNLFFHHK-UHFFFAOYSA-N
    • SMILES: O(CC)CN1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 154.111
  • Monoisotopic Mass: 154.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2
  • XLogP3: 1.3
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